Cas no 1258637-78-3 (6-Fluorospiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 6-Fluorospiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1258637-78-3
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 4565285
• Update Time: 2025-05-22

6-Fluorospiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluorospiro[indoline-3,4'-piperidin]-2-one
• Spiro[3H-indole-3,4′-piperidin]-2(1H)-one, 6-fluoro-

• Inchi： 1S/C12H13FN2O/c13-8-1-2-9-10(7-8)15-11(16)12(9)3-5-14-6-4-12/h1-2,7,14H,3-6H2,(H,15,16)
• InChI Key： QAOOQANQSMZXMN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(F)=C2)C2(CCNCC2)C1=O

Additional information on 6-Fluorospiro[indoline-3,4'-piperidin]-2-one

Comprehensive Overview of 6-Fluorospiro[indoline-3,4'-piperidin]-2-one (CAS No. 1258637-78-3): Properties, Applications, and Research Insights

The compound 6-Fluorospiro[indoline-3,4'-piperidin]-2-one (CAS No. 1258637-78-3) is a fluorinated spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spiro[indoline-3,4'-piperidin] scaffold, combined with a fluorine substitution at the 6-position, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, kinase inhibition, and GPCR modulation, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated heterocycles like 6-Fluorospiro[indoline-3,4'-piperidin]-2-one has surged due to their enhanced metabolic stability and bioavailability. The fluorine atom in this compound plays a critical role in improving binding affinity to biological targets, a feature highly sought after in cancer research and neurodegenerative disease studies. Computational chemists and medicinal researchers frequently explore its molecular docking properties, leveraging AI-driven drug design tools to predict its interactions with proteins such as dopamine receptors and serotonin transporters.

The synthesis of 6-Fluorospiro[indoline-3,4'-piperidin]-2-one typically involves multi-step organic reactions, including Pictet-Spengler cyclization and fluorination protocols. Its crystalline structure and solubility profile have been characterized using techniques like X-ray diffraction (XRD) and high-performance liquid chromatography (HPLC), ensuring high purity for preclinical studies. These attributes make it a valuable candidate for high-throughput screening (HTS) platforms, where researchers aim to identify novel small-molecule inhibitors.

From a commercial perspective, CAS No. 1258637-78-3 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, topics frequently searched by procurement specialists. Additionally, discussions around green chemistry and sustainable synthesis of such compounds are gaining traction, reflecting broader industry shifts toward eco-friendly methodologies.

Ongoing studies are investigating the structure-activity relationship (SAR) of 6-Fluorospiro[indoline-3,4'-piperidin]-2-one, particularly its efficacy in pain management and anti-inflammatory applications. Collaborative efforts between biotech startups and academic institutions have accelerated its exploration, with patent filings highlighting its potential in orphan drug development. As the scientific community continues to unravel its mechanistic pathways, this compound remains a focal point for innovation in drug repurposing and combinatorial chemistry.

In summary, 6-Fluorospiro[indoline-3,4'-piperidin]-2-one exemplifies the convergence of medicinal chemistry and molecular design, addressing contemporary challenges in personalized medicine. Its CAS No. 1258637-78-3 serves as a key identifier for researchers navigating chemical databases and literature repositories, underscoring its relevance in cutting-edge therapeutic development.